Cas no 860352-01-8 (AZD-7762)

AZD-7762 structure

Product Name:AZD-7762

CAS No:860352-01-8

MF:C₁₇H₁₉FN₄O₂S

MW:362.421765565872

MDL:MFCD30528113

CID:69055

PubChem ID:11152667

Update Time:2024-10-26

AZD-7762 Chemical and Physical Properties

Names and Identifiers

- AZD 7762
- 5-(3-Fluorophenyl)-3-ureidothiophene-N-[(S)-piperidin-3-yl]-2-carboxamide
- (S)-5-(3-Fluorophenyl)-N-(piperidin-3-yl)-3-ureidothiophene-2-carboxamide
- 3-(carbamoylamino)-5-(3-fluorophenyl)-N-[(3S)-piperidin-3-yl]thiophene-2-carboxamide
- 3-[(aminocarbonyl)amino]-5-(3-fluorophenyl)-N-(3S)-3-piperidinyl-2-Thiophenecarboxamide
- AZD-7762
- AZD7762 (AZD-7762)
- AZD 7762,AZD7762
- AZD7762
- 5D822Y3L1H
- 5-(3-Fluorophenyl)-N-[(3s)-3-Piperidyl]-3-Ureido-Thiophene-2-Carboxamide
- IAYGCINLNONXHY-LBPRGKRZSA-N
- YDJ
- AZD7762 hydrochloride
- GTPL7713
- AOB1915
- 3-[(Aminocarbonyl)amino]-5-(3-fluorophenyl)-N-(3S)-3-piperidinyl-2-thiophenecarboxamide (ACI)
- 5-(3-Fluorophenyl)-3-ureidothiophene-2-carboxylic acid N-[(S)-piperidin-3-yl]amide
- DTXSID001025611
- 3-((Aminocarbonyl)amino)-5-(3-fluorophenyl)-N-(3S)-3-piperidinyl-2-thiophenecarboxamide
- WZB09478
- s1532
- NCGC00242481-03
- SW218139-2
- NSC-799350
- NSC799350
- AKOS005266646
- Q27074790
- 5-(3-Fluoro-phenyl)-3-ureido-thiophene-2-carboxylic acid (S)-Piperidin-3-ylamide
- EX-A1548
- AC-24499
- NSC757148
- J-502468
- 1-(2-((S)-piperidin-3-ylcarbamoyl)-5-(3-fluorophenyl)thiophen-3-yl)urea
- UNII-5D822Y3L1H
- NCGC00242481-02
- DB12242
- 2-Thiophenecarboxamide, 3-((aminocarbonyl)amino)-5-(3-fluorophenyl)-N-(3S)-3-piperidinyl-
- SCHEMBL1127614
- NS00071959
- BRD-K86525559-001-04-5
- BRD-K86525559-003-01-7
- BCPP000366
- GLXC-02826
- CHEBI:131156
- BRD-K86525559-001-07-8
- SDCCGSBI-0654382.P001
- 1019773-80-8
- NSC-757148
- HY-10992
- BCP9000356
- NCGC00242481-17
- AS-16691
- CCG-264907
- AZD 7762 [WHO-DD]
- BDBM50389803
- NCGC00242481-01
- C76784
- CS-0025
- C17H19FN4O2S
- 860352-01-8 (free base)
- CHEMBL2041933
- NCGC00242481-08
- 860352-01-8
- MDL： MFCD30528113
- Inchi： 1S/C17H19FN4O2S/c18-11-4-1-3-10(7-11)14-8-13(22-17(19)24)15(25-14)16(23)21-12-5-2-6-20-9-12/h1,3-4,7-8,12,20H,2,5-6,9H2,(H,21,23)(H3,19,22,24)/t12-/m0/s1
- InChI Key： IAYGCINLNONXHY-LBPRGKRZSA-N
- SMILES： C(C1=C(NC(=O)N)C=C(C2C=CC=C(F)C=2)S1)(=O)N[C@@H]1CNCCC1

Computed Properties

Exact Mass: 398.09800
Monoisotopic Mass: 362.12127520g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 4
Complexity: 495
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 125
XLogP3: 2.3

Experimental Properties

Density: 1.38
Melting Point: Not available
Boiling Point: 547.6°C at 760 mmHg
Flash Point: 285.0±30.1 °C
PSA: 124.49000
LogP: 4.82160
Vapor Pressure: 0.0±1.5 mmHg at 25°C

AZD-7762 Security Information

Signal Word：Warning
Hazard Statement： H302-H319
Warning Statement： P305+P351+P338
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

AZD-7762 Pricemore >>

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S e l l e c k ZHONG GUO	S1532-10mM (1mL in DMSO)	AZD7762	860352-01-8	99.99%	10mM (1mL in DMSO)	¥1562.52	2023-09-16
S e l l e c k ZHONG GUO	S1532-2mg	AZD7762	860352-01-8	99.99%	2mg	¥576.88	2023-09-16
S e l l e c k ZHONG GUO	S1532-5mg	AZD7762	860352-01-8	99.99%	5mg	¥974.33	2023-09-16
S e l l e c k ZHONG GUO	S1532-25mg	AZD7762	860352-01-8	99.99%	25mg	¥3040.33	2023-09-16
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DC Chemicals	DC7076-100 mg	AZD 7762	860352-01-8	>98%	100mg	$400.0	2022-03-01
DC Chemicals	DC7076-250 mg	AZD 7762	860352-01-8	>98%	250mg	$800.0	2022-03-01
DC Chemicals	DC7076-1 g	AZD 7762	860352-01-8	>98%	1g	$1600.0	2022-03-01
Chemenu	CM244370-10mg	(S)-5-(3-Fluorophenyl)-N-(piperidin-3-yl)-3-ureidothiophene-2-carboxamide	860352-01-8	98%	10mg	$108	2021-08-04

AZD-7762 Production Method

Production Method 1

860354-61-6

860352-01-8

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Methanol , Water ; 20 - 30 °C; 4 h, 50 °C
1.2 Reagents: Triethylamine Solvents: Water ; 50 °C; cooled; 30 min, cooled
1.3 Solvents: Water ; 1.5 h, cooled; 30 min, 50 °C; overnight, 50 °C → 20 °C
1.4 Solvents: Methanol ; 30 min, rt → 30 °C; 30 °C → 10 °C
1.5 Reagents: Water ; 20 min, 10 - 15 °C; 30 min, 10 °C; 90 min, 10 - 13 °C; 20 h, 10 °C

Reference

An Improved Convergent Synthesis of AZD7762: A One-Pot Construction of a Highly Substituted Thiophene at the Multikilogram Scale

Ball, Matthew ; Jones, Martin F.; Kenley, Fiona; Pittam, J. David, Organic Process Research & Development, 2017, 21(3), 310-316